Lanthanum(III)chlorideheptahydrate

• Molecular Formula: Cl3H14LaO7
• Molecular Weight: 371.37 g/mol
• IUPAC Name: trichlorolanthanum;heptahydrate
• InChI: InChI=1S/3ClH.La.7H2O/h3*1H;;7*1H2/q;;;+3;;;;;;;/p-3
• InChI Key: FDFPDGIMPRFRJP-UHFFFAOYSA-K
• Canonical SMILES: O.O.O.O.O.O.O.Cl[La](Cl)Cl

Description

Lanthanum(III)chlorideheptahydrate, with the chemical formula LaCl₃·7H₂O, is a hydrated lanthanum salt. It is a white, odorless, and hygroscopic compound that is highly soluble in water and ethanol . This compound is widely used in various fields, including organic synthesis, biochemical research, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: Lanthanum(III)chlorideheptahydrate can be synthesized through the reaction of lanthanum oxide (La₂O₃) with hydrochloric acid (HCl). The reaction proceeds as follows:

$$\text{La}_2\text{O}_3 + 6\text{HCl} \rightarrow 2\text{LaCl}_3 + 3\text{H}_2\text{O}$$La2​O3​+6HCl→2LaCl3​+3H2​O

The resulting lanthanum chloride is then crystallized from the solution to obtain the heptahydrate form .

Industrial Production Methods: In industrial settings, this compound is produced by heating lanthanum oxide with ammonium chloride (NH₄Cl) to form ammonium lanthanum pentachloride, which is then converted to lanthanum trichloride by heating in a vacuum at 350-400°C .

Chemical Reactions Analysis

Types of Reactions: Lanthanum(III)chlorideheptahydrate primarily undergoes substitution reactions due to its role as a Lewis acid. It can catalyze various organic transformations, including the Knoevenagel condensation and the synthesis of 3,4-dihydropyrimidin-2(1H)-ones .

Common Reagents and Conditions:

Knoevenagel Condensation: This reaction involves the condensation of aldehydes with active methylene compounds in the presence of this compound as a catalyst under solvent-free conditions.

Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones: This reaction involves the condensation of aldehydes, β-ketoesters, and urea or thiourea in the presence of this compound.

Major Products:

• Substituted alkenes from Knoevenagel condensation .
• 3,4-Dihydropyrimidin-2(1H)-ones from the Biginelli reaction .

Scientific Research Applications

Lanthanum(III)chlorideheptahydrate has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in organic synthesis, particularly in reactions requiring a mild Lewis acid.

Biology: Lanthanum chloride is used to block the activity of divalent cation channels, mainly calcium channels, in biochemical research.

Industry: Lanthanum chloride solutions are used in water treatment applications and as a precursor for the synthesis of other lanthanum compounds.

Mechanism of Action

Lanthanum(III)chlorideheptahydrate exerts its effects primarily through its role as a Lewis acid. It can accept electron pairs from donor molecules, facilitating various chemical reactions. In biological systems, lanthanum chloride blocks calcium channels by binding to the channel proteins, thereby inhibiting the flow of calcium ions .

Comparison with Similar Compounds

• Cerium(III)chlorideheptahydrate (CeCl₃·7H₂O)
• Neodymium(III)chlorideheptahydrate (NdCl₃·7H₂O)
• Praseodymium(III)chlorideheptahydrate (PrCl₃·7H₂O)

Comparison: Lanthanum(III)chlorideheptahydrate is unique due to its specific catalytic properties and its ability to block calcium channels. While similar compounds like cerium(III)chlorideheptahydrate and neodymium(III)chlorideheptahydrate also function as Lewis acids, this compound is particularly effective in certain organic transformations and biochemical applications .